4-bromo-2-[2-(4-chlorophenyl)-2-(methoxyimino)ethyl]-5-morpholino-3(2H)-pyridazinone

• IUPAC Name: 4-bromo-2-[(2Z)-2-(4-chlorophenyl)-2-methoxyiminoethyl]-5-morpholin-4-ylpyridazin-3-one
• InChI: InChI=1S/C17H18BrClN4O3/c1-25-21-14(12-2-4-13(19)5-3-12)11-23-17(24)16(18)15(10-20-23)22-6-8-26-9-7-22/h2-5,10H,6-9,11H2,1H3/b21-14+
• InChI Key: HZXUGRURTZDLEJ-KGENOOAVSA-N
• Canonical SMILES: CON=C(CN1C(=O)C(=C(C=N1)N2CCOCC2)Br)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CO/N=C(\CN1C(=O)C(=C(C=N1)N2CCOCC2)Br)/C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18BrClN4O3
• Molecular Weight: 441.7 g/mol

Description

4-bromo-2-[2-(4-chlorophenyl)-2-(methoxyimino)ethyl]-5-morpholino-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C17H18BrClN4O3 and its molecular weight is 441.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on the synthesis and characterization of related pyridazinone derivatives. For example, research into bromophenols and their derivatives, including those structurally related to the compound , has shown effective antioxidant power, highlighting the potential of these compounds in pharmaceutical and food industries as natural antioxidants (Balaydın et al., 2010; Çetinkaya et al., 2012). Furthermore, the synthesis of pyridazinone derivatives has been explored for their potential analgesic and antiparkinsonian activities, indicating a promising avenue for the development of new therapeutic agents (Amr et al., 2008; Takaya et al., 1979).

Bioactivity and Pharmacological Potential

Research into the bioactivity of pyridazinone derivatives has highlighted their potential in addressing various pharmacological challenges. Studies have demonstrated the analgesic and anti-inflammatory potential of certain derivatives, suggesting their utility in developing new medications (Takaya et al., 1979). Additionally, the cytotoxic effects of novel pyridazinone derivatives have been explored, with some compounds showing significant inhibitory effects against tumor cell lines, underscoring their potential as antitumor agents (Flefel et al., 2015).

Photophysical Studies

The photophysical properties of related compounds have been investigated, shedding light on their potential applications in material science and molecular electronics. Studies on the fluorescence properties of pyridine compounds, including those related to 4-bromo-2-[2-(4-chlorophenyl)-2-(methoxyimino)ethyl]-5-morpholino-3(2H)-pyridazinone, have demonstrated high fluorescence quantum yields, suggesting their use as emissive materials in various technological applications (Hagimori et al., 2019).